Cas no 1804341-73-8 (6-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 6-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1804341-73-8
• MF: C₉H₄F₆N₂O₂
• MW: 286.130682945251
• CID: 4834099
• Update Time: 2025-06-08

6-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H4F6N2O2/c10-8(11,12)5-3-6(18)17-7(4(5)1-2-16)19-9(13,14)15/h3H,1H2,(H,17,18)
• InChI Key： BPLSOQBFFVARRR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(=C1CC#N)OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 505
• XLogP3: 1.2
• Topological Polar Surface Area: 62.1

Additional information on 6-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile

Research Brief on 6-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile (CAS: 1804341-73-8)

The compound 6-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile (CAS: 1804341-73-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of both trifluoromethoxy and trifluoromethyl groups in its structure enhances its lipophilicity and metabolic stability, making it an attractive scaffold for drug development. Researchers have successfully employed this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor to develop potent inhibitors of the NLRP3 inflammasome, a critical mediator of inflammatory responses. The study demonstrated that derivatives of 6-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile exhibited significant anti-inflammatory activity in vitro and in vivo, suggesting its potential for treating inflammatory diseases such as rheumatoid arthritis and gout.

Another notable application of this compound was reported in a recent patent (WO2023051234A1), where it was used to synthesize novel kinase inhibitors with promising antitumor activity. The patent highlights the compound's versatility in medicinal chemistry, enabling the introduction of various functional groups to optimize drug-like properties. Preliminary data from preclinical studies indicate that these inhibitors exhibit high selectivity and efficacy against specific cancer cell lines.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on this scaffold. Future research directions may include structural modifications to improve bioavailability and reduce off-target effects. Additionally, further mechanistic studies are needed to elucidate the precise molecular interactions underlying its biological activity.

In conclusion, 6-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical properties and demonstrated biological activities make it a valuable tool in drug discovery. Continued research efforts are expected to yield more insights into its potential applications and lead to the development of clinically relevant compounds.